2-[4-(Ethoxycarbonyl)anilino]-2-oxoethyl 1-(4-bromophenyl)-5-oxo-3-pyrrolidinecarboxylate

• Molecular Formula: C22H21BrN2O6
• Molecular Weight: 489.3 g/mol
• IUPAC Name: [2-(4-ethoxycarbonylanilino)-2-oxoethyl] 1-(4-bromophenyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C22H21BrN2O6/c1-2-30-21(28)14-3-7-17(8-4-14)24-19(26)13-31-22(29)15-11-20(27)25(12-15)18-9-5-16(23)6-10-18/h3-10,15H,2,11-13H2,1H3,(H,24,26)
• InChI Key: KBRLKNXJVXRTKC-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)COC(=O)C2CC(=O)N(C2)C3=CC=C(C=C3)Br

Description

2-[4-(Ethoxycarbonyl)anilino]-2-oxoethyl 1-(4-bromophenyl)-5-oxo-3-pyrrolidinecarboxylate, also known as EAPB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. EAPB belongs to the class of pyrrolidinecarboxylate derivatives and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In

Mechanism of Action

The exact mechanism of action of 2-[4-(Ethoxycarbonyl)anilino]-2-oxoethyl 1-(4-bromophenyl)-5-oxo-3-pyrrolidinecarboxylate is not fully understood. However, it is believed to act on the GABAergic system, specifically by enhancing GABAergic neurotransmission. This is supported by studies showing that this compound increases GABA release and potentiates the effects of GABA on GABAA receptors.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In animal models, this compound has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its anxiolytic and antidepressant-like effects. This compound has also been shown to reduce the levels of glutamate in the brain, which may contribute to its potential use in the treatment of addiction.

Advantages and Limitations for Lab Experiments

2-[4-(Ethoxycarbonyl)anilino]-2-oxoethyl 1-(4-bromophenyl)-5-oxo-3-pyrrolidinecarboxylate has several advantages for lab experiments. It is relatively easy to synthesize and has high yield and purity. It has also been shown to have low toxicity in animal models. However, there are also limitations to the use of this compound in lab experiments. Its mechanism of action is not fully understood, which may limit its potential use in certain fields of research. Additionally, further studies are needed to determine its long-term safety and efficacy.

Future Directions

There are several future directions for research on 2-[4-(Ethoxycarbonyl)anilino]-2-oxoethyl 1-(4-bromophenyl)-5-oxo-3-pyrrolidinecarboxylate. In the field of neuroscience, further studies are needed to determine the exact mechanism of action of this compound and its potential use in the treatment of anxiety and depression. In the field of addiction research, further studies are needed to determine the efficacy of this compound in reducing drug-seeking behavior in humans. In the field of cancer research, further studies are needed to determine the potential of this compound as an anticancer agent and its safety and efficacy in humans. Overall, this compound has shown promise in various fields of research and further studies are needed to fully understand its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-[4-(Ethoxycarbonyl)anilino]-2-oxoethyl 1-(4-bromophenyl)-5-oxo-3-pyrrolidinecarboxylate involves the reaction of 1-(4-bromophenyl)-5-oxo-2-pyrrolidinecarboxylic acid with ethyl chloroformate and 4-(ethoxycarbonyl)aniline in the presence of triethylamine. The resulting product is then treated with pyridine and acetic anhydride to obtain this compound in high yield and purity.

Scientific Research Applications

2-[4-(Ethoxycarbonyl)anilino]-2-oxoethyl 1-(4-bromophenyl)-5-oxo-3-pyrrolidinecarboxylate has been studied for its potential therapeutic applications in various fields of research. In the field of neuroscience, this compound has been shown to have anxiolytic and antidepressant-like effects in animal models. It has also been studied for its potential use in the treatment of addiction, specifically cocaine addiction. This compound has been shown to reduce cocaine-induced hyperactivity and reinstatement of drug-seeking behavior in rats.
In the field of cancer research, this compound has been studied for its potential as an anticancer agent. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, specifically in breast cancer and melanoma.